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Compound of Interest

Compound Name: Imazalil

Cat. No.: B1587083 Get Quote

An In-depth Technical Guide to the Solubility of Imazalil in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Imazalil, a widely

used imidazole fungicide, in various organic solvents. Understanding the solubility

characteristics of Imazalil is crucial for a range of applications, including formulation

development, analytical method design, and environmental fate studies. This document

presents quantitative solubility data, detailed experimental protocols for solubility determination,

and a visual representation of the experimental workflow.

Quantitative Solubility of Imazalil
Imazalil generally exhibits high solubility in polar organic solvents and aromatic hydrocarbons.

[1][2] Its solubility is significantly lower in nonpolar solvents like hexane and in water. The

following table summarizes the quantitative solubility data for Imazalil base in a range of

organic solvents.
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Solvent
Solubility ( g/100
mL)

Temperature (°C) Reference

Acetone > 50 20 [3][4]

Benzene > 50 20 [3][4]

Dichloromethane > 50 20 [3]

Dimethyl Sulfoxide

(DMSO)
5.9 25 [5]

Ethanol > 50 20 [3][4]

Ethanol 5.9 25 [5]

Hexane 1.9 20 [3]

Hexane 5.21 20 [4]

Isopropanol (2-

Propanol)
> 50 20 [3][4]

Methanol > 50 20 [3][4]

4-Methyl-2-pentanone > 50 20 [4]

Petroleum Ether 6.16 20 [4]

Toluene > 50 20 [3][4]

Xylene > 50 20 [3][4]

Note: Solubility values can vary slightly due to experimental conditions and purity of the

substance.

Experimental Protocol: Shake-Flask Method for
Solubility Determination
The following is a detailed methodology for determining the solubility of Imazalil in an organic

solvent, based on the widely used isothermal shake-flask method.
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1. Objective: To determine the saturation concentration of Imazalil in a specific organic solvent

at a constant temperature.

2. Materials:

Imazalil (analytical standard)

Selected organic solvent (HPLC grade)

Glass flasks with airtight stoppers (e.g., screw caps with PTFE liners)

Constant temperature orbital shaker or water bath

Analytical balance

Centrifuge

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

3. Procedure:

Preparation: An excess amount of solid Imazalil is added to a flask containing a known

volume of the selected organic solvent. This ensures that a saturated solution is achieved

with undissolved solid remaining.

Equilibration: The flasks are sealed to prevent solvent evaporation and placed in a constant

temperature shaker bath. The mixture is agitated at a constant speed for a predetermined

period (e.g., 24-72 hours) to ensure equilibrium is reached between the dissolved and

undissolved solute.

Phase Separation: After equilibration, the flasks are removed from the shaker and allowed to

stand at the same constant temperature to allow the undissolved Imazalil to settle. For
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solutions with suspended fine particles, centrifugation at the same temperature is employed

to achieve clear separation.

Sampling and Dilution: A clear aliquot of the supernatant (the saturated solution) is carefully

withdrawn using a pipette or syringe. The sample is immediately filtered through a syringe

filter to remove any remaining micro-particles. A precise volume of the filtered saturated

solution is then diluted with the same organic solvent to a concentration within the calibrated

range of the analytical instrument.

Quantification: The concentration of Imazalil in the diluted sample is determined using a

validated analytical method, typically HPLC. A calibration curve is generated using standard

solutions of Imazalil of known concentrations.

Calculation: The solubility (S) is calculated using the following formula: S (g/L) = C * D

Where:

C is the concentration of the diluted solution determined by HPLC (g/L).

D is the dilution factor.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the shake-flask method for determining the

solubility of Imazalil.
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(24-72h)

Phase Separation
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Sampling & Filtration
Withdraw supernatant, filter (0.22µm)

Dilution
Dilute filtrate to known volume

Quantification
Analyze by HPLC

Calculation
Determine saturation solubility
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Caption: Workflow for the Shake-Flask Solubility Determination Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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